Cas no 1353992-73-0 ((S)-2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: (S)-2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1353992-73-0
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 2158581
• Update Time: 2025-07-15

(S)-2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-2-{[(2-hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester
• (S)-Benzyl 2-(((2-hydroxyethyl)(isopropyl)amino)methyl)pyrrolidine-1-carboxylate
• AM95066
• (S)-2-{[(2-Hydroxyethyl)isopropylamino]methyl}pyrrolidine-1-carboxylic acid benzyl ester
• (S)-2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C18H28N2O3/c1-15(2)19(11-12-21)13-17-9-6-10-20(17)18(22)23-14-16-7-4-3-5-8-16/h3-5,7-8,15,17,21H,6,9-14H2,1-2H3/t17-/m0/s1
• InChI Key： OYGRQARHVPQSKP-KRWDZBQOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC[C@H]1CN(CCO)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 356
• Topological Polar Surface Area: 53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (S)-2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester

Recent Advances in the Study of (S)-2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester (CAS: 1353992-73-0)

The compound (S)-2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester (CAS: 1353992-73-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral pyrrolidine derivative is being investigated for its potential applications in drug discovery, particularly as a building block for the synthesis of bioactive molecules. Recent studies have focused on its role in modulating enzyme activity and its utility in the development of novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and pharmacological properties of this compound. Researchers highlighted its ability to serve as a precursor for the synthesis of protease inhibitors, which are crucial in the treatment of viral infections and certain cancers. The study also emphasized the compound's high enantiomeric purity, which is essential for achieving desired biological activity.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was used as a key intermediate in the synthesis of novel dopamine receptor ligands. The study demonstrated that the structural features of (S)-2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester contribute to its high binding affinity and selectivity for specific receptor subtypes, making it a promising candidate for neurological disorder treatments.

In addition to its pharmacological applications, recent research has also investigated the compound's physicochemical properties. A 2023 study in the European Journal of Pharmaceutical Sciences examined its solubility, stability, and permeability characteristics, which are critical for its formulation into drug products. The findings suggested that the compound exhibits favorable pharmacokinetic properties, further supporting its potential as a drug candidate.

Looking ahead, ongoing research is focused on optimizing the synthesis of (S)-2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester to improve yield and scalability. Additionally, preclinical studies are underway to evaluate its efficacy and safety in animal models, with the aim of advancing it to clinical trials. The compound's versatility and promising biological activity make it a valuable asset in the quest for new therapeutic agents.

In conclusion, (S)-2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester (CAS: 1353992-73-0) represents a significant area of interest in chemical biology and medicinal chemistry. Its potential applications in drug discovery, coupled with its favorable physicochemical properties, underscore its importance in ongoing research efforts. Future studies will likely continue to explore its therapeutic potential and expand its utility in the development of novel medicines.